Cas no 1105199-44-7 (N-tert-butyl-2-{5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide)

• Product Name: N-tert-butyl-2-{5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide
• CAS No: 1105199-44-7
• MF: C₁₈H₂₅N₅OS₂
• MW: 391.554000616074
• CID: 6231421
• PubChem ID: 30863419
• Update Time: 2025-06-13

N-tert-butyl-2-{5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-2-{5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide
• AKOS024510732
• 1105199-44-7
• N-tert-butyl-2-{[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamide
• VU0644894-1
• N-tert-butyl-2-[[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• N-(tert-butyl)-2-((5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide
• F5487-0916

• Inchi： 1S/C18H25N5OS2/c1-18(2,3)19-15(24)13-25-17-21-20-16(26-17)23-11-9-22(10-12-23)14-7-5-4-6-8-14/h4-8H,9-13H2,1-3H3,(H,19,24)
• InChI Key： XVHCYWMJXVDCEL-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1N1CCN(C2C=CC=CC=2)CC1)SCC(NC(C)(C)C)=O

Computed Properties

• Exact Mass: 391.15005279g/mol
• Monoisotopic Mass: 391.15005279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-tert-butyl-2-{5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide

Research Brief on N-tert-butyl-2-{5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide (CAS: 1105199-44-7)

In recent years, the compound N-tert-butyl-2-{5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide (CAS: 1105199-44-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a 1,3,4-thiadiazole core and a phenylpiperazine moiety, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has highlighted the compound's interaction with specific biological targets, particularly in the central nervous system (CNS). Investigations into its binding affinity for serotonin and dopamine receptors suggest potential applications in neuropsychiatric disorders such as schizophrenia and depression. Furthermore, its structural similarity to known pharmacophores has prompted studies exploring its efficacy as an antimicrobial and anticancer agent. Preliminary results indicate that the compound exhibits moderate to high activity against certain bacterial strains and cancer cell lines, though further optimization is required to enhance its selectivity and reduce off-target effects.

The synthesis and characterization of N-tert-butyl-2-{5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide have also been a focal point of recent studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its purity and structural integrity. Additionally, computational modeling studies have provided insights into its conformational flexibility and potential binding modes with target proteins. These findings are critical for guiding future structure-activity relationship (SAR) studies and rational drug design efforts.

Despite the promising findings, challenges remain in the development of this compound as a viable therapeutic agent. Issues such as poor solubility, metabolic instability, and potential toxicity need to be addressed through systematic medicinal chemistry approaches. Recent efforts have explored various derivatization strategies to improve its pharmacokinetic profile while retaining its biological activity. Collaborative research initiatives between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, N-tert-butyl-2-{5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide represents a compelling candidate for further investigation in the chemical biology and pharmaceutical fields. Its multifaceted pharmacological profile and structural versatility offer numerous opportunities for therapeutic innovation. Continued research efforts will be essential to fully unlock its potential and address the existing challenges in its development pathway.